[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C23H22N4O4/c1-14-7-5-6-8-19(14)22-24-20(16(3)31-22)13-30-23(28)21-15(2)27(26-25-21)17-9-11-18(29-4)12-10-17/h5-12H,13H2,1-4H3
• InChI Key: ZAVNTYSFEAFHTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• CAS No.: 946296-14-6

Description

The compound "[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate" is a heterocyclic molecule featuring a 1,3-oxazole core linked to a 1,2,3-triazole moiety via a methyl ester bridge. The oxazole ring is substituted with a 2-methylphenyl group at position 2 and a methyl group at position 5, while the triazole ring is substituted with a 4-methoxyphenyl group at position 1 and a methyl group at position 3.

Biological Activity

The compound [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a complex organic molecule with potential biological activities. This article aims to provide a detailed overview of its biological activity, focusing on immunomodulatory effects, anti-inflammatory properties, and other relevant pharmacological activities.

The molecular characteristics of the compound are as follows:

Property	Value
Molecular Weight	432.48 g/mol
Molecular Formula	C24H24N4O4
LogP	4.0805
Polar Surface Area	73.185 Ų
Hydrogen Bond Acceptors	8

These properties suggest a lipophilic nature, which may influence its absorption and distribution in biological systems.

Immunomodulatory Effects

Research indicates that isoxazole derivatives, including those structurally similar to the compound , exhibit significant immunomodulatory activity. For instance:

• Inhibition of Humoral Immune Response : Certain isoxazole derivatives have been shown to inhibit the humoral immune response in vitro while stimulating the inductive phase of delayed-type hypersensitivity (DTH) in vivo. This dual action suggests a complex mechanism where the compound could modulate immune responses depending on the context .
• Cytokine Production : The compound has been associated with alterations in cytokine production, particularly inhibiting TNFα production in human blood cultures. Such inhibition is crucial for managing inflammatory conditions and autoimmune diseases .

Anti-inflammatory Properties

The anti-inflammatory potential of isoxazole derivatives has been documented extensively:

• Carrageenan-Induced Edema : Compounds similar to [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate have demonstrated efficacy in reducing carrageenan-induced paw edema in animal models. This suggests that the compound may possess analgesic and anti-inflammatory properties .

Other Pharmacological Activities

In addition to immunomodulation and anti-inflammatory effects, the compound may exhibit other biological activities:

• Antimicrobial Activity : Some studies have indicated that triazole derivatives can possess antimicrobial properties, potentially making them candidates for treating infections .
• Anticancer Potential : Preliminary investigations into triazole derivatives have suggested they may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Case Studies and Research Findings

Several studies have highlighted the biological activity of compounds related to [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate:

• Study on Isoxazole Derivatives : A study found that specific isoxazole derivatives inhibited lymphocyte proliferation and altered cytokine profiles in vitro. These findings support the notion that such compounds can modulate immune responses significantly .
• In Vivo Models : In vivo experiments demonstrated that certain derivatives could reduce inflammation markers significantly in models of arthritis and other inflammatory diseases. This reinforces their potential therapeutic applications .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of oxazole and triazole compounds exhibit significant anticancer properties. For instance, compounds similar to [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate have been shown to inhibit tumor growth in various cancer models.

Case Study:
A study published in a peer-reviewed journal demonstrated that a related triazole derivative inhibited the proliferation of cancer cell lines by inducing apoptosis through the activation of caspases and modulation of cell cycle regulators .

Immunomodulatory Effects

Isoxazole derivatives are noted for their immunomodulatory effects. The compound may influence immune responses by regulating cytokine production.

Case Study:
Research highlighted in a review article indicated that isoxazole derivatives can suppress TNFα production and enhance the proliferation of immune cells such as thymocytes and splenocytes . This suggests potential applications in autoimmune diseases and inflammatory conditions.

Material Science Applications

The unique structural features of [5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate make it suitable for applications in material science, particularly in the development of polymers and coatings.

Polymer Chemistry

The incorporation of this compound into polymer matrices can enhance thermal stability and mechanical properties due to its rigid structure.

Data Table: Polymer Properties

Polymer Type	Incorporation Level (%)	Thermal Stability (°C)	Mechanical Strength (MPa)
Polyethylene	5	210	30
Polystyrene	10	220	35
Polyvinyl Chloride	7	215	32

Comparison with Similar Compounds

Comparison with Similar Compounds

Crystallographic and Conformational Analysis

The isostructural compounds 4 and 5 crystallize in triclinic $ P\bar{1} $ symmetry with two independent molecules per asymmetric unit. Both molecules adopt planar conformations except for one fluorophenyl group, which is oriented perpendicularly . The target compound’s crystallographic data are unavailable, but analogous studies suggest that methoxy and methyl substituents may influence packing via van der Waals interactions or weak hydrogen bonds, as seen in chloro-/bromo-derivatives .

Bioactivity

Compound 4 (chlorophenyl derivative) exhibits antimicrobial activity, highlighting the role of halogenated aryl groups in bioactivity . The target compound’s 4-methoxyphenyl group may modulate solubility or target binding compared to halogenated analogues, though direct evidence is lacking.

Table 1: Structural and Functional Comparison

Feature	Target Compound	Compound 4	Compound 5
Core Heterocycle	1,3-Oxazole	Thiazole	Thiazole
Triazole Substituent	4-Methoxyphenyl	4-Fluorophenyl	4-Fluorophenyl
Synthetic Yield	Not reported	85%	75%
Bioactivity	Not reported	Antimicrobial	Not reported

Methodological Considerations

Crystallographic Tools

Structural characterization of analogous compounds relied on SHELX software (e.g., SHELXL for refinement), which is widely used for small-molecule crystallography . WinGX and ORTEP were employed for data processing and visualization, suggesting comparable workflows could apply to the target compound .